5-((4-methoxyphenethyl)amino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 5-[2-(4-methoxyphenyl)ethylamino]-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C18H20N4O3/c1-21-16-15(17(23)22(2)18(21)24)14(9-11-20-16)19-10-8-12-4-6-13(25-3)7-5-12/h4-7,9,11H,8,10H2,1-3H3,(H,19,20)
• InChI Key: FGNLIKJNTVDXCT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=NC=CC(=C2C(=O)N(C1=O)C)NCCC3=CC=C(C=C3)OC
• Molecular Formula: C18H20N4O3
• Molecular Weight: 340.4 g/mol
• CAS No.: 941883-96-1

Description

This compound belongs to the class of pyrido[2,3-d]pyrimidines, which are important heterocyclic compounds due to their wide range of biological activities. The compound has a pyrimidine ring fused with a pyridine ring, and it also contains an amine group and a methoxyphenethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a pyrido[2,3-d]pyrimidine core, with a methoxyphenethyl group attached via an amine linkage.

Scientific Research Applications

Carcinogenicity and Metabolism Studies

Research has shown that heterocyclic amines, including compounds structurally related to pyrido[2,3-d]pyrimidine derivatives, are present in cooked foods and are considered carcinogenic. Studies like those by Ushiyama et al. (1991) in "Carcinogenesis" have explored the presence of carcinogenic heterocyclic amines in human urine, indicating human exposure to these compounds through diet (Ushiyama et al., 1991). Similarly, Turteltaub et al. (1999) in "Cancer Letters" focused on the metabolism and formation of macromolecular adducts by heterocyclic amines at low doses in humans and rodents, showing the importance of understanding the metabolic pathways of such compounds for assessing carcinogenic risk (Turteltaub et al., 1999).

Neurotransmitter Research

Compounds with a pyridine or pyrimidine base have been studied for their interactions with neurotransmitter systems. For example, Passchier et al. (2000) in "Nuclear Medicine and Biology" investigated the use of [(18)f]p-MPPF for quantitative imaging of 5-HT(1A) receptors, highlighting the role of pyridine derivatives in studying serotonin receptors (Passchier et al., 2000). Such research is crucial for developing new drugs targeting neurotransmitter systems for the treatment of neurological and psychiatric disorders.

Toxicity and Safety Studies

The study of the toxicity profiles of chemical compounds is essential for safety assessments in both environmental and pharmaceutical contexts. Research on compounds like 5-amino-2-(trifluoromethyl)pyridine, as reported by Tao et al. (2022) in the "International Journal of Environmental Research and Public Health," underscores the importance of understanding the toxicological effects of chemical exposure, including potential neurotoxicity and systemic toxicity (Tao et al., 2022).